Cas no 52370-21-5 ((e)-2-bromo-2-buten-1-ol)

(e)-2-bromo-2-buten-1-ol structure
(e)-2-bromo-2-buten-1-ol structure
Product Name:(e)-2-bromo-2-buten-1-ol
CAS No:52370-21-5
MF:C4H7BrO
MW:151.001780748367
CID:936787
PubChem ID:87716687
Update Time:2025-04-19

(e)-2-bromo-2-buten-1-ol Chemical and Physical Properties

Names and Identifiers

    • (e)-2-bromo-2-buten-1-ol
    • 2-bromobut-2-en-1-ol
    • AG-F-78410
    • CTK4J5811
    • 52370-21-5
    • SCHEMBL4708753
    • (E)-2-bromobut-2-en-1-ol
    • Inchi: 1S/C4H7BrO/c1-2-4(5)3-6/h2,6H,3H2,1H3/b4-2+
    • InChI Key: OFRPQMBABOBXKG-DUXPYHPUSA-N
    • SMILES: Br/C(=C/C)/CO

Computed Properties

  • Exact Mass: 149.96800
  • Monoisotopic Mass: 149.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 58.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.27740

(e)-2-bromo-2-buten-1-ol Customs Data

  • HS CODE:2905590090
  • Customs Data:

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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